Cas no 5594-02-5 (2-prenyl-1,4-benzoquinone)

• Product Name: 2-prenyl-1,4-benzoquinone
• CAS No: 5594-02-5
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 944704
• PubChem ID: 276202
• Update Time: 2025-04-19

2-prenyl-1,4-benzoquinone Chemical and Physical Properties

Names and Identifiers

• 2-prenyl-1,4-benzoquinone
• prenyl-p-benzoquinone;Prenylbenzoquinone;2-(3-methylbut-2-enyl)cyclohexa-2,5-diene-1,4-dione;2-prenyl-p-benzoquinone;
• 5594-02-5
• 2-(3-methylbut-2-en-1-yl)-1,4-benzoquinone
• Prenylbenzoquinone
• 2-(3-methylbut-2-enyl)cyclohexa-2,5-diene-1,4-dione
• NSC123506
• 2-(3-methyl-but-2-enyl)-[1,4]benzoquinone
• prenylquinone
• CHEBI:35796
• DTXSID70298497
• SCHEMBL713259
• 2-(3-methylbut-2-en-1-yl)cyclohexa-2,5-diene-1,4-dione
• Q27104320
• NSC 123506
• NSC-123506
• CHEMBL445864

• Inchi： 1S/C11H12O2/c1-8(2)3-4-9-7-10(12)5-6-11(9)13/h3,5-7H,4H2,1-2H3
• InChI Key： PJERCKGJJBCWEC-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C=C1C/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 176.08400
• Monoisotopic Mass: 176.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 260.7°C at 760 mmHg
• Flash Point: 96.3°C
• Refractive Index: 1.522
• PSA: 34.14000
• LogP: 1.97710